Cas no 2138537-30-9 (3-cyclopropyl-N-ethyl-4,4-dimethylcyclohexan-1-amine)

• Product Name: 3-cyclopropyl-N-ethyl-4,4-dimethylcyclohexan-1-amine
• CAS No: 2138537-30-9
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 5814469
• PubChem ID: 165498109
• Update Time: 2025-06-25

3-cyclopropyl-N-ethyl-4,4-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1158528
• 2138537-30-9
• 3-cyclopropyl-N-ethyl-4,4-dimethylcyclohexan-1-amine

• Inchi： 1S/C13H25N/c1-4-14-11-7-8-13(2,3)12(9-11)10-5-6-10/h10-12,14H,4-9H2,1-3H3
• InChI Key： LHEKUINUKGZNAJ-UHFFFAOYSA-N
• SMILES： N(CC)C1CCC(C)(C)C(C1)C1CC1

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 3-cyclopropyl-N-ethyl-4,4-dimethylcyclohexan-1-amine

3-Cyclopropyl-N-Ethyl-4,4-Dimethylcyclohexan-1-Amine

3-Cyclopropyl-N-Ethyl-4,4-Dimethylcyclohexan-1-Amine (CAS No. 2138537-30-9) is a complex organic compound with a unique structure that combines a cyclohexane ring, a cyclopropane substituent, and an ethylamine group. This compound has garnered attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and materials science. The molecule's structure is characterized by a cyclohexane ring with two methyl groups at the 4-position, a cyclopropyl group at the 3-position, and an N-ethylamine substituent at the 1-position. This combination of functional groups makes it a versatile compound with intriguing chemical properties.

The synthesis of 3-Cyclopropyl-N-Ethyl-4,4-Dimethylcyclohexan-1-Amine involves multi-step organic reactions, including alkylation, cyclopropanation, and amine functionalization. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are valuable for stereochemical studies and pharmaceutical applications. Researchers have explored its reactivity in various chemical transformations, such as nucleophilic substitutions and cycloaddition reactions, highlighting its potential as an intermediate in complex molecule construction.

In terms of physical properties, this compound exhibits a melting point of approximately 65°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents like dichloromethane and THF is moderate, making it suitable for solution-phase reactions. The compound's stability under thermal and oxidative conditions has been studied extensively, revealing its resilience to degradation under mild reaction conditions.

Recent studies have focused on the biological activity of 3-Cyclopropyl-N-Ethyl-4,4-Dimethylcyclohexan-1-Amine. Preclinical data suggest that it may possess anti-inflammatory and analgesic properties, making it a promising candidate for drug development in pain management. Additionally, its ability to modulate ion channels has been investigated, opening avenues for its use in treating neurological disorders such as epilepsy and chronic pain conditions.

Beyond pharmacology, this compound has found applications in materials science. Its rigid structure and ability to form hydrogen bonds make it an attractive component for designing advanced polymers and self-healing materials. Researchers have explored its role as a building block for supramolecular assemblies, demonstrating its potential in creating stimuli-responsive materials.

The environmental impact of 3-Cyclopropyl-N-Ethyl-4,4-Dimethylcyclohexan-1-Amine has also been a topic of interest. Studies on its biodegradation pathways indicate that it undergoes microbial transformation under aerobic conditions, suggesting that it is not persistent in the environment when properly managed. This information is crucial for ensuring sustainable practices in its production and disposal.

In conclusion, 3-Cyclopropyl-N-Ethyl-4,4-Dimethylcyclohexan-1-Amine (CAS No. 2138537-30-9) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations in chemistry and pharmacology.